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Compound of Interest

Compound Name: (E)-3-Pentenoic acid

Cat. No.: B036468

This guide provides comprehensive safety and handling information for (E)-3-Pentenoic acid,
tailored for researchers, scientists, and professionals in drug development. Adherence to these
protocols is crucial for ensuring a safe laboratory environment.

Chemical and Physical Properties

(E)-3-Pentenoic acid is a corrosive, combustible liquid that requires careful handling. The
following table summarizes its key physical and chemical properties.
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Property Value Source(s)

Molecular Formula CsHsO2 [1]

Molecular Weight 100.12 g/mol [1]

CAS Number 1617-32-9 [1]
Colorless to pale yellow clear

Appearance . [2][3]
liquid (est.)

Boiling Point 186-194 °C at 760 mm Hg [2][3]1[4]

Flash Point 89.44 °C (193.00 °F) TCC [2][3]

Density 0.986 g/mL at 20 °C [4]
Soluble in alcohol. Water

Solubility solubility estimated at [2][3]

2.06e+004 mg/L at 25 °C.

Vapor Pressure

0.219 mmHg at 25 °C (est.)

[2]

Hazard Identification and Classification

(E)-3-Pentenoic acid is classified as a hazardous substance. The GHS classification is

summarized below.

Hazard Class Category Hazard Statement
H314: Causes severe skin
Skin Corrosion/Irritation 1B/1C burns and eye damage.[1][5]
[6]
Serious Eye Damage/Eye H318: Causes serious eye
Irritation damage.[1][5]
) H290: May be corrosive to
Corrosive to Metals 1

metals.[1]

Signal Word: Danger[1][6]
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Primary Hazards: Corrosive[1][6]

Experimental Protocols for Safe Handling

While specific experimental safety protocols for (E)-3-Pentenoic acid are not readily available
in the literature, the following methodologies are derived from best practices for handling
corrosive organic acids and should be strictly followed.[7][8][9]

Risk Assessment

A thorough risk assessment must be conducted before any experiment involving (E)-3-
Pentenoic acid.[1][10] This process should be documented and include:

o Hazard Identification: Review the Safety Data Sheet (SDS) to understand the specific
hazards, including corrosivity, flammability, and potential for forming explosive mixtures with
air upon intense heating.[5]

o Exposure Assessment: Evaluate the potential routes of exposure (inhalation, skin/eye
contact, ingestion) for the planned experimental procedure.

o Control Measures: Determine the necessary engineering controls, administrative controls,
and personal protective equipment (PPE) to minimize exposure.[10]

o Emergency Procedures: Establish clear procedures for spills, fires, and personnel exposure.

Engineering Controls

» Fume Hood: All work with (E)-3-Pentenoic acid should be performed in a properly
functioning chemical fume hood to minimize inhalation of vapors.

o Ventilation: Ensure adequate general laboratory ventilation.

o Eyewash Stations and Safety Showers: These must be readily accessible and tested
regularly.[11]

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling (E)-3-Pentenoic acid:
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e Eye and Face Protection: Chemical splash goggles and a face shield are required.[11]
o Skin Protection:

o Gloves: Chemical-resistant gloves (e.g., nitrile rubber) must be worn. Inspect gloves for
any signs of degradation or perforation before use.[8]

o Lab Coat: A chemical-resistant lab coat or apron must be worn.

o Footwear: Closed-toe shoes are required.

Handling and Storage

e Handling:

[e]

Avoid contact with skin, eyes, and clothing.

o

Do not breathe vapors or mists.[5]

[¢]

Use only in a well-ventilated area, preferably a chemical fume hood.

[e]

Wash hands thoroughly after handling.[5]

[e]

When diluting, always add acid to water slowly, never the other way around.
e Storage:
o Store in a tightly closed container in a cool, dry, and well-ventilated area.[5]

o Keep away from incompatible materials such as strong oxidizing agents, strong bases,
and strong reducing agents.[11]

o Store in a dedicated corrosives cabinet. Avoid storing in metal cabinets due to the risk of
corrosion.[7]

o Store locked up or in an area accessible only to authorized personnel.[5]

First Aid and Emergency Procedures
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First Aid Measures

 Inhalation: If inhaled, remove the person to fresh air and keep them comfortable for
breathing. Immediately call a poison center or doctor.[5][12]

o Skin Contact: Take off immediately all contaminated clothing. Rinse skin with water/shower
for at least 15 minutes. Immediately call a poison center or doctor.[5][12]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing. Immediately call a poison center or doctor.[5][12]

 Ingestion: Rinse mouth. Do NOT induce vomiting. Immediately call a poison center or doctor.
[51[12]

Spill and Leak Procedures

o Small Spills: Absorb the spill with an inert, non-combustible absorbent material (e.g., sand,
earth). Collect the absorbed material and place it in a suitable, labeled container for disposal.

o Large Spills: Evacuate the area. Contain the spill if possible. Notify emergency personnel.

Disposal Considerations

Dispose of (E)-3-Pentenoic acid and its containers in accordance with local, regional, and
national regulations. Do not dispose of it down the drain.[5]

Visualized Workflows
Risk Assessment Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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